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Compound of Interest

Compound Name: 2-Bromobutyryl bromide

Cat. No.: B1266778 Get Quote

An In-depth Technical Guide to 2-
Bromoisobutyryl Bromide
This technical guide provides a comprehensive overview of the chemical properties of 2-

Bromoisobutyryl bromide, a key reagent in various chemical syntheses. This document is

intended for researchers, scientists, and professionals in the field of drug development and

polymer chemistry who utilize this compound in their work.

Core Properties
2-Bromoisobutyryl bromide, also known as α-Bromoisobutyryl bromide or Bromodimethylacetyl

bromide, is a widely used initiator in atom transfer radical polymerization (ATRP).[1] Its

bifunctional nature, containing both an acyl bromide and an alkyl bromide, makes it a versatile

building block in organic synthesis.

Quantitative Data
The fundamental molecular properties of 2-Bromoisobutyryl bromide are summarized in the

table below.
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Property Value

Molecular Formula C4H6Br2O[1][2][3]

Molecular Weight 229.90 g/mol [2][3]

CAS Number 20769-85-1[1][3]

Synthesis Protocol
A common method for the synthesis of 2-Bromoisobutyryl bromide involves the bromination of

isobutyric acid. The following is a representative experimental protocol:

Combine isobutyric acid and red phosphorus in a suitable reaction vessel.

Add bromine dropwise to the mixture.

Heat the reaction mixture to 100°C and maintain for 6 hours.

After the reaction is complete, remove any unreacted bromine and hydrogen bromide by

distillation under reduced pressure.

Cool the mixture and separate the phosphorous acid.

The resulting crude 2-bromoisobutyryl bromide is then purified by fractional distillation under

reduced pressure, collecting the fraction at 91-98°C (13.3kPa).[4]

Structural Information
The molecular structure of 2-Bromoisobutyryl bromide is central to its reactivity. The following

diagram illustrates the connectivity of the atoms within the molecule.
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Caption: Molecular graph of 2-Bromoisobutyryl bromide.

Applications
2-Bromoisobutyryl bromide is a crucial reagent in polymer chemistry, particularly as an initiator

for ATRP. This allows for the synthesis of well-defined polymers with controlled molecular

weight and narrow polydispersity. It is used to functionalize surfaces, such as graphene oxide,

by introducing hydroxyl groups.[1] Furthermore, it plays a role in the preparation of

polycaprolactone macroinitiators and the anchoring of ATRP initiators to the exterior surface of

mesoporous silica nanoparticles.[1] In organic synthesis, it is utilized in the preparation of N-

protected halodienamides, which are precursors to four- and five-membered lactams.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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